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This in-depth technical guide explores the foundational research behind the ceramic materials

engineered for Chairside Economical Restoration of Esthetic Ceramics (CEREC) milling

systems. As the demand for biocompatible and durable dental restorations grows, a thorough

understanding of the material science underpinning these advanced ceramics is crucial. This

document provides a comprehensive overview of the key mechanical properties, experimental

testing protocols, and the biological interactions of commonly used CEREC ceramic materials.

Core Ceramic Materials for CEREC Systems: A
Comparative Overview
The evolution of CAD/CAM dentistry has led to the development of a diverse palette of ceramic

materials, each with a unique combination of esthetics, strength, and millability. The selection

of an appropriate material is dictated by the specific clinical indication, desired longevity, and

esthetic requirements of the restoration. This section details the primary categories of ceramic

blocks available for CEREC milling.

Feldspathic Ceramics: These were among the first materials available for CEREC restorations.

[1] Comprised primarily of a glass phase, they offer excellent esthetics and translucency,

closely mimicking natural tooth enamel.[2] Their fine microstructure allows for good polishability

and enamel-like abrasion properties.[1][3] However, their lower mechanical strength compared
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to other ceramic classes generally limits their use to inlays, onlays, and veneers in low-stress

bearing areas.[1]

Leucite-Reinforced Glass-Ceramics: To improve upon the mechanical properties of traditional

feldspathic ceramics, leucite crystals are incorporated into the glassy matrix. These crystals act

as a reinforcing phase, interrupting crack propagation and increasing the material's flexural

strength.[4] This enhancement expands their clinical indications to include full-coverage crowns

in the anterior and premolar regions.

Lithium Disilicate Glass-Ceramics: Representing a significant advancement in dental ceramics,

lithium disilicate materials offer a combination of high strength and excellent esthetics.[4] These

materials are supplied in a partially crystallized "blue" state, which is softer and allows for

easier milling.[3] A subsequent firing process completes the crystallization, significantly

increasing the material's strength and achieving the final desired tooth color.[3] Their versatility

makes them suitable for a wide range of applications, from veneers to full-coverage crowns and

even three-unit bridges in the anterior region.[5]

Zirconia-Reinforced Lithium Silicate (ZLS): This newer class of material combines the benefits

of lithium silicate with the strength of zirconia. The incorporation of zirconia crystals into the

lithium silicate glass matrix results in an ultra-fine microstructure, providing high flexural

strength and excellent edge stability during milling.[6] ZLS materials can often be either

polished or fired after milling, offering flexibility in the clinical workflow.[6]

Zirconia: As a polycrystalline ceramic, zirconia exhibits the highest mechanical strength among

the materials available for CEREC milling.[7] Its exceptional fracture toughness makes it an

ideal choice for restorations in high-stress bearing areas, such as posterior crowns and

bridges.[7] While earlier generations of zirconia were often opaque, newer formulations offer

improved translucency, expanding their esthetic applications.[8]

Quantitative Mechanical Properties
The clinical success and longevity of a ceramic restoration are directly related to its mechanical

properties. This section presents a summary of key quantitative data for a selection of popular

CEREC ceramic materials.
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Material Class
Brand
Example

Flexural
Strength (MPa)

Vickers
Hardness (HV)

Fracture
Toughness
(MPa·m¹/²)

Feldspathic

Ceramic
VITA Mark II

102.77 -

112.68[4]
644.11[9] 0.73[10]

Leucite-

Reinforced

Glass-Ceramic

IPS Empress

CAD
125.10[4] - -

Lithium Disilicate

Glass-Ceramic
IPS e.max CAD 360 - 530[3][5] 698.12[9] 1.88 - 2.11[5][10]

Zirconia-

Reinforced

Lithium Silicate

Celtra Duo
210 (milled) -

370 (fired)[11]
- 2.65 (fired)[10]

Zirconia
CEREC

Zirconia+
>850[8] >1200 >5.0

Note: The values presented are compiled from various studies and manufacturer data and may

vary depending on the specific testing methodology and processing conditions.

Experimental Protocols for Material Characterization
Standardized testing protocols are essential for the accurate and reproducible evaluation of

dental ceramic properties. The following sections detail the methodologies for key experiments

cited in this guide.

Flexural Strength Testing (ISO 6872)
Flexural strength, a measure of a material's resistance to bending, is a critical parameter for

predicting the clinical performance of dental restorations. The most common method for

determining the flexural strength of dental ceramics is the three-point or four-point bending test,

as specified in ISO 6872.[1][12]

Methodology:
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Specimen Preparation: Rectangular bar-shaped specimens of standardized dimensions are

fabricated from the ceramic material according to the manufacturer's instructions.[5] The

surfaces of the specimens are polished to a high finish to minimize the influence of surface

flaws on the test results.

Test Setup: The specimen is placed on two supports (either three-point or four-point bending

fixture) in a universal testing machine.[9][12]

Load Application: A load is applied to the center of the specimen (in three-point bending) or

at two points between the supports (in four-point bending) at a constant crosshead speed

until fracture occurs.[9]

Calculation: The flexural strength (σ) is calculated using the following formula for a three-

point bending test:

σ = 3FL / 2bd²

Where:

F is the fracture load

L is the distance between the supports

b is the width of the specimen

d is the thickness of the specimen

Fracture Toughness Testing
Fracture toughness (KIC) is a measure of a material's resistance to crack propagation. For

brittle materials like ceramics, this is a crucial property for predicting their durability and

resistance to catastrophic failure. Several methods are used to determine the fracture

toughness of dental ceramics.

Indentation Fracture (IF) Method:

Indentation: A Vickers diamond indenter is used to create a controlled indentation on the

polished surface of the ceramic specimen.[12]
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Crack Measurement: The lengths of the radial cracks emanating from the corners of the

indentation are measured using a microscope.

Calculation: The fracture toughness is calculated using one of several available formulas that

relate the indentation load, the crack lengths, and the material's elastic modulus and

hardness.[12]

Single-Edge "V" Notch Beam (SEVNB) and Single-Edge Precracked Beam (SEPB) Methods:

These methods utilize bar-shaped specimens with a sharp, well-defined crack.

Notch/Precrack Creation: In the SEVNB method, a narrow "V" shaped notch is created using

a diamond disc.[1] In the SEPB method, a sharp precrack is introduced by creating a Vickers

indentation and then applying a compressive load to initiate a controlled crack.[1]

Bending Test: The notched or precracked specimen is then subjected to a three-point or four-

point bending test until fracture.

Calculation: The fracture toughness is calculated based on the fracture load, specimen

geometry, and the length of the notch or precrack.[1]

Vickers Hardness Testing
Hardness is a measure of a material's resistance to localized plastic deformation, such as

scratching or indentation. The Vickers hardness test is a commonly used method for dental

ceramics.

Methodology:

Specimen Preparation: A flat, polished surface is prepared on the ceramic specimen.

Indentation: A diamond indenter in the shape of a square-based pyramid is pressed into the

surface of the material with a specific load for a set duration.[3][9]

Diagonal Measurement: After the load is removed, the lengths of the two diagonals of the

resulting indentation are measured using a microscope.

Calculation: The Vickers hardness (HV) is calculated using the formula:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.researchgate.net/publication/329035847_Initial_osteoblast_adhesion_and_subsequent_differentiation_on_zirconia_surfaces_are_regulated_by_integrins_and_heparin-sensitive_molecule
https://www.dentalcompare.com/Featured-Articles/2204-VITA-Machinable-Ceramics/
https://www.dentalcompare.com/Featured-Articles/2204-VITA-Machinable-Ceramics/
https://www.dentalcompare.com/Featured-Articles/2204-VITA-Machinable-Ceramics/
https://assets.dentsplysirona.com/dentsply/pim/manufacturer/Prosthetics/Fixed/High_strength_glass_ceramic/Celtra_Duo/BRO_Celtra_Duo_FactFile_EN_2017_02.pdf
https://www.wilcos.com.br/img/VITA_mark2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HV = 1.854 * (F / d²)

Where:

F is the applied load

d is the average length of the diagonals of the indentation

Wear Resistance Testing
Wear resistance is the ability of a material to resist material loss due to mechanical action, such

as chewing. Two-body wear tests are often used to simulate the wear of dental restorations.

Methodology:

Specimen and Antagonist Preparation: Specimens of the ceramic material and an antagonist

material (e.g., another ceramic, enamel, or a metal alloy) are prepared with standardized

surface finishes.

Wear Simulation: The specimens are mounted in a wear simulator, and a controlled load is

applied while one surface slides or rolls against the other for a specified number of cycles,

often in a simulated oral environment (e.g., artificial saliva).[13]

Wear Measurement: The amount of material loss is quantified by measuring the volume or

depth of the wear scar using techniques such as 3D profilometry or by measuring the weight

loss of the specimen.[13]

Biocompatibility and Cellular Interactions
The long-term success of a dental restoration is not only dependent on its mechanical

properties but also on its biocompatibility. The interaction of the ceramic surface with the

surrounding oral tissues, particularly with osteoblasts in the case of implant-supported

restorations, is of paramount importance.

Zirconia and lithium disilicate ceramics are generally considered to be highly biocompatible.[14]

[15] Studies have shown that osteoblasts can adhere to, proliferate on, and differentiate on the

surfaces of these materials.[15] The surface topography and chemistry of the ceramic can

influence the cellular response.[15]
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The initial adhesion of osteoblasts to the implant surface is a critical step in osseointegration

and is mediated by the interaction of cell surface receptors, such as integrins, with proteins

adsorbed onto the material surface.[16] This interaction triggers a cascade of intracellular

signaling events that regulate gene expression and ultimately determine the fate of the cell.

Signaling Pathways in Osteoblast-Ceramic Interactions
The following diagrams illustrate a typical experimental workflow for characterizing ceramic

materials and a simplified signaling pathway involved in the interaction of osteoblasts with a

zirconia surface.
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Experimental workflow for ceramic material characterization.
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Simplified osteoblast signaling on a zirconia surface.
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The interaction between zirconium ions and osteoblasts can stimulate the Bone Morphogenetic

Protein (BMP)/SMAD signaling pathway.[17][18] This activation leads to the upregulation of

osteogenic gene expression, promoting cell proliferation and differentiation, which are crucial

for successful osseointegration.[17][18]

Conclusion
The field of ceramic materials for CEREC milling is continuously evolving, with new materials

offering improved strength, esthetics, and biocompatibility. A fundamental understanding of the

core material properties, the standardized methods used for their evaluation, and their

interactions at the cellular level is essential for researchers, scientists, and drug development

professionals. This guide provides a foundational overview to support further research and

development in this dynamic area of dental material science. By continuing to explore the

intricate relationship between material composition, microstructure, and biological response,

the next generation of CEREC materials will undoubtedly lead to even more predictable and

long-lasting clinical outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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